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Compound of Interest

Compound Name: Tetramethylammonium chloride

Cat. No.: B104028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core ionic properties of

Tetramethylammonium chloride (TMA-Cl). It includes key quantitative data, detailed

experimental protocols for characterization, and visualizations of its interaction with biological

systems, making it an essential resource for professionals in research and drug development.

Core Ionic and Physicochemical Properties
Tetramethylammonium chloride is a quaternary ammonium salt that is fully ionized in

aqueous solutions. Its ionic nature dictates its behavior in chemical and biological systems,

making it a valuable tool in various research applications.[1][2][3]

Physicochemical Data
A summary of the key physicochemical properties of TMA-Cl is presented in Table 1.
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Property Value Reference

Chemical Formula C₄H₁₂NCl [2][4]

Molar Mass 109.60 g/mol [2][4][5]

Appearance White crystalline solid [2][3][5]

Density 1.17 g/cm³ [2]

Melting Point
Decomposes at 425 °C (797

°F; 698 K)
[2]

Solubility in Water Highly soluble [1][2][3]

Solubility in Organic Solvents

Soluble in methanol, slightly

soluble in ethanol, insoluble in

ether, benzene, and

chloroform.

[1][2]

Ionic Properties in Aqueous Solution
The ionic behavior of TMA-Cl in water is fundamental to its application in electrochemistry and

biology. Key ionic properties at standard conditions (298.15 K) are summarized in Table 2.

Ionic Property Value Reference

Association Constant (K_A) 0.29 M⁻¹ [6]

Limiting Molar Ionic

Conductivity of TMA⁺ (λ°)
44.9 S·cm²·mol⁻¹

Limiting Molar Ionic

Conductivity of Cl⁻ (λ°)
76.3 S·cm²·mol⁻¹

Limiting Molar Conductivity of

TMA-Cl (Λ°)
121.2 S·cm²·mol⁻¹

Calculated from individual ionic

conductivities

Note: The limiting molar conductivity of TMA-Cl was calculated using the Kohlrausch's law of

independent migration of ions (Λ° = ν+λ°+ + ν-λ°-).
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Experimental Protocols for Characterization
This section details the methodologies for determining the key ionic properties of

Tetramethylammonium chloride.

Determination of Molar Conductivity
Objective: To determine the molar conductivity of Tetramethylammonium chloride at various

concentrations and to extrapolate the limiting molar conductivity.

Principle: The molar conductivity (Λ_m) of an electrolyte is a measure of its ability to conduct

electricity and is dependent on its concentration. For a strong electrolyte like TMA-Cl, the molar

conductivity decreases with the square root of the concentration. By extrapolating the molar

conductivity to infinite dilution, the limiting molar conductivity (Λ°) can be determined.[7]

Apparatus and Reagents:

Conductivity meter with a calibrated conductivity cell

Volumetric flasks (various sizes)

Pipettes

Magnetic stirrer and stir bars

Tetramethylammonium chloride (analytical grade)

Deionized water

Procedure:[8][9][10][11][12]

Preparation of Stock Solution: Accurately weigh a known mass of dry

Tetramethylammonium chloride and dissolve it in a known volume of deionized water in a

volumetric flask to prepare a stock solution of a specific concentration (e.g., 0.1 M).

Preparation of Dilutions: Prepare a series of dilutions (e.g., 0.05 M, 0.025 M, 0.0125 M,

0.00625 M) from the stock solution using volumetric flasks and pipettes.
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Conductivity Measurement:

Rinse the conductivity cell with deionized water and then with a small amount of the

solution to be measured.

Immerse the conductivity cell in the test solution, ensuring the electrodes are fully

submerged.

Allow the temperature of the solution to equilibrate to 298.15 K (25 °C) using a water bath.

Record the conductivity reading once it has stabilized.

Repeat the measurement for each of the prepared solutions, from the most dilute to the

most concentrated.

Data Analysis:

Calculate the molar conductivity (Λ_m) for each concentration using the formula: Λ_m = κ /

c, where κ is the measured conductivity and c is the molar concentration.

Plot the molar conductivity (Λ_m) against the square root of the concentration (√c).

Perform a linear regression on the data points. The y-intercept of the resulting line

corresponds to the limiting molar conductivity (Λ°).
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Experimental workflow for determining molar conductivity.

Characterization of Potassium Channel Blockade using
Patch-Clamp Electrophysiology
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Objective: To characterize the inhibitory effect of Tetramethylammonium chloride on voltage-

gated potassium channels in neuronal cells.

Principle: The patch-clamp technique allows for the recording of ionic currents across a small

patch of cell membrane, or the entire cell, providing detailed information about the activity of

ion channels. By applying TMA-Cl and observing the changes in potassium currents, its

blocking mechanism and potency can be determined.

Apparatus and Reagents:

Patch-clamp amplifier and data acquisition system

Inverted microscope

Micromanipulators

Borosilicate glass capillaries for patch pipettes

Cell culture of a neuronal cell line expressing voltage-gated potassium channels (e.g.,

HEK293 cells transfected with a specific K_v channel subtype)

External (bath) solution containing physiological ion concentrations

Internal (pipette) solution mimicking the intracellular ionic environment

Tetramethylammonium chloride solutions of varying concentrations

Procedure:

Cell Preparation: Plate the neuronal cells on coverslips suitable for microscopy and patch-

clamp recording.

Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries using a

micropipette puller. The pipette resistance should be in the range of 2-5 MΩ when filled with

the internal solution.

Whole-Cell Recording:
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Position a coverslip with the cells in the recording chamber on the microscope stage and

perfuse with the external solution.

Under visual control, carefully approach a target cell with the patch pipette filled with the

internal solution.

Apply gentle suction to form a high-resistance seal (GΩ seal) between the pipette tip and

the cell membrane.

Apply a brief pulse of stronger suction to rupture the membrane patch, establishing the

whole-cell configuration.

Data Acquisition:

Clamp the cell membrane at a holding potential where the potassium channels are in a

closed state (e.g., -80 mV).

Apply a series of depolarizing voltage steps to activate the potassium channels and record

the resulting outward potassium currents.

Establish a stable baseline recording of the potassium currents in the absence of TMA-Cl.

Drug Application:

Perfuse the recording chamber with the external solution containing a known

concentration of TMA-Cl.

Repeat the voltage-step protocol and record the potassium currents in the presence of the

compound.

Wash out the TMA-Cl by perfusing with the drug-free external solution and record the

recovery of the potassium currents.

Repeat the drug application and washout steps with different concentrations of TMA-Cl to

determine the dose-response relationship.

Data Analysis:
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Measure the peak amplitude of the potassium currents before, during, and after the

application of TMA-Cl.

Calculate the percentage of current inhibition for each concentration of TMA-Cl.

Plot the percentage of inhibition against the logarithm of the TMA-Cl concentration and fit

the data with a suitable dose-response curve (e.g., the Hill equation) to determine the IC₅₀

value.

Experimental Setup
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Workflow for characterizing K_v channel blockers.

Interaction with Voltage-Gated Potassium Channels
Tetramethylammonium is known to act as a blocker of certain types of voltage-gated potassium

(K_v) channels.[6][13] This inhibitory action is of significant interest in neuroscience and drug

development, as K_v channels play a crucial role in regulating neuronal excitability.

The primary mechanism of block by intracellularly applied quaternary ammonium compounds

like TMA⁺ is often described by the "ball-and-chain" model of N-type inactivation.[14][15] In this

model, the TMA⁺ ion, upon channel opening, enters the intracellular pore and physically

occludes it, thereby preventing the flow of potassium ions.
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Mechanism of K_v channel block by TMA⁺.

This guide provides a foundational understanding of the ionic properties of

Tetramethylammonium chloride and its interaction with biological systems. The provided

data and protocols can serve as a valuable starting point for researchers and developers

working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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